2-(3,3-Difluoropyrrolidin-1-yl)ethanol

• IUPAC Name: 2-(3,3-difluoropyrrolidin-1-yl)ethanol
• InChI: InChI=1S/C6H11F2NO/c7-6(8)1-2-9(5-6)3-4-10/h10H,1-5H2
• InChI Key: RKGUPRNVKSFVMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(F)F)CCO
• Molecular Formula: C6H11F2NO
• Molecular Weight: 151.15 g/mol
• CAS No.: 950662-61-0

Description

“2-(3,3-Difluoropyrrolidin-1-yl)ethanol” is an organic compound with the molecular formula C6H11F2NO. It is also known as DFPE.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C6H11F2NO/c7-6(8)1-2-9(5-6)3-4-10/h10H,1-5H2. The Canonical SMILES representation is: C1CN(CC1(F)F)CCO.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 151.15 g/mol. It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 4. The compound has a Rotatable Bond Count of 2. The Exact Mass is 151.08087030 g/mol. The Topological Polar Surface Area is 23.5 Ų. The compound is a liquid at room temperature.

Scientific Research Applications

2-(3,3-Difluoropyrrolidin-1-yl)ethanol is widely used in scientific research applications, particularly in the fields of biochemistry and molecular biology. It is used as a reagent in the synthesis of various compounds, such as peptides, amino acids, and nucleosides. It is also used as a catalyst in the synthesis of various pharmaceuticals, such as antibiotics, antifungal agents, and anti-inflammatory drugs.

Mechanism of Action

Target of Action

• By inhibiting DPP-4, this compound prolongs the action of GLP-1 and GIP, leading to increased insulin secretion and decreased glucagon release. Ultimately, this helps control blood sugar levels in individuals with type 2 diabetes .

Mode of Action

• Additionally, the compound may modulate other receptors (such as GABA, glycine, and NMDA receptors), affecting neuronal function .

Pharmacokinetics

• Excretion : Elimination occurs via metabolism and renal clearance, with most radioactivity detected in urine and some in feces .

Advantages and Limitations for Lab Experiments

2-(3,3-Difluoropyrrolidin-1-yl)ethanol has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and is easy to use and store. Its proton-transferring properties make it useful for controlling the pH of reaction mixtures, and its biochemical and physiological effects make it useful for studying the effects of acetylcholine on the body. However, it is important to note that this compound is a toxic compound, and should be handled with care.

Future Directions

In the future, 2-(3,3-Difluoropyrrolidin-1-yl)ethanol may be used in a variety of applications. It may be used as a reagent in the synthesis of various compounds, such as peptides and nucleosides. It may also be used as a catalyst in the synthesis of various pharmaceuticals, such as antibiotics and antifungal agents. Additionally, its biochemical and physiological effects may be further studied in order to gain a better understanding of the effects of acetylcholine on the body. Finally, its proton-transferring properties may be used to develop new methods for controlling the pH of reaction mixtures.

Synthesis Methods

2-(3,3-Difluoropyrrolidin-1-yl)ethanol can be synthesized through the reaction of 3,3-difluoropyrrolidine with ethylene oxide in the presence of a base catalyst. The reaction is carried out at a temperature of 40-50°C for 1-2 hours. The product is then isolated by distillation.

Biochemical Analysis

Cellular Effects

It’s likely that the compound influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It’s possible that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently unavailable .

Dosage Effects in Animal Models

Information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently unavailable .

Metabolic Pathways

Information on any enzymes or cofactors that it interacts with, as well as any effects on metabolic flux or metabolite levels, is currently unavailable .

Transport and Distribution

Information on any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation, is currently unavailable .

Subcellular Localization

Information on any targeting signals or post-translational modifications that direct it to specific compartments or organelles is currently unavailable .